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Compound of Interest

Compound Name: Thiol-C9-PEG5-acid

Cat. No.: B12415879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Thiol-C9-
PEG5-acid, a polyethylene glycol (PEG)-based PROTAC (Proteolysis Targeting Chimera)

linker. Due to the limited availability of a specific Safety Data Sheet (SDS) for Thiol-C9-PEG5-
acid, this guide incorporates data from the SDS of the structurally analogous compound, Thiol-

C9-PEG4-acid, alongside general knowledge of thiol-PEG compounds.

Chemical and Physical Properties
Thiol-C9-PEG5-acid is a heterobifunctional molecule featuring a thiol group (-SH) at one end

of a C9 alkyl chain and a carboxylic acid (-COOH) at the terminus of a five-unit polyethylene

glycol (PEG) chain. This structure allows for its use as a linker in the synthesis of PROTACs,

which are designed to recruit specific E3 ubiquitin ligases to a target protein, leading to the

protein's degradation.

A direct comparison of the key physical and chemical properties of Thiol-C9-PEG5-acid and its

close analog, Thiol-C9-PEG4-acid, is presented below.
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Property Thiol-C9-PEG5-acid Thiol-C9-PEG4-acid

Molecular Formula C19H40O5S[1] C19H38O6S[2][3][4]

Molecular Weight 380.58 g/mol [1] 394.57 g/mol

Appearance
Not specified (likely a solid or

viscous liquid)

Not specified (likely a solid or

viscous liquid)

Solubility Soluble in DMSO
Soluble in DMSO and other

organic solvents

Hazard Identification and Safety Precautions
Based on the Safety Data Sheet for Thiol-C9-PEG4-acid, Thiol-C9-PEG5-acid is not classified

as a hazardous substance or mixture. However, as with any chemical, appropriate safety

precautions should be observed.

Potential Hazards:

May cause eye, skin, or respiratory tract irritation upon direct contact.

The toxicological properties have not been fully investigated.

Recommended Precautions:

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a laboratory coat and ensure skin is not exposed.

Hygiene Measures: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly after handling.
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Handling and Storage
Proper handling and storage are crucial to maintain the integrity and stability of Thiol-C9-
PEG5-acid.

Aspect Guideline

Handling

Avoid inhalation of dust or vapors. Avoid contact

with skin and eyes. Use in a well-ventilated

area.

Storage

Store in a tightly sealed container in a cool, dry

place. Recommended storage as a powder is at

-20°C for up to 2 years. In DMSO, it can be

stored at 4°C for 2 weeks or at -80°C for 6

months.

Incompatibilities Avoid strong oxidizing agents.

Emergency Procedures
In the event of an emergency, follow these procedures:
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Emergency Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical attention if irritation develops.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.

Spills

Absorb with an inert material (e.g., vermiculite,

sand, or earth) and place in a suitable container

for disposal.

Experimental Protocols and Logical Relationships
While specific experimental safety protocols for Thiol-C9-PEG5-acid are not readily available,

a general workflow for handling chemical reagents in a research setting is outlined below. The

primary function of Thiol-C9-PEG5-acid as a PROTAC linker is also visualized.
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PROTAC-mediated Protein Degradation
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Caption: Mechanism of PROTAC-mediated protein degradation utilizing a linker like Thiol-C9-
PEG5-acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12415879?utm_src=pdf-body-img
https://www.benchchem.com/product/b12415879?utm_src=pdf-body
https://www.benchchem.com/product/b12415879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12415879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Laboratory Safety Workflow for Handling Thiol-C9-PEG5-acid

1. Conduct Risk Assessment

2. Select Appropriate PPE
(Goggles, Gloves, Lab Coat) 7. Know Emergency Procedures

3. Use Engineering Controls
(Fume Hood)

4. Follow Safe Handling Procedures
(Avoid inhalation/contact)

5. Proper Storage
(-20°C, tightly sealed) 6. Dispose of Waste Properly

Click to download full resolution via product page

Caption: A standard workflow for the safe handling of chemical reagents in a laboratory setting.

Disposal Considerations
Dispose of waste product and contaminated packaging in accordance with local, state, and

federal regulations. It is recommended to consult with a licensed professional waste disposal

service.

Transport Information
Based on the information for Thiol-C9-PEG4-acid, this substance is not considered hazardous

for transport by DOT (US), IMDG, or IATA.
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Disclaimer: This document is intended for informational purposes only and is based on the best

available information at the time of writing. It is not a substitute for a formal Safety Data Sheet.

Users should always conduct their own risk assessments and consult with their institution's

safety office before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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